Cas no 2138117-03-8 (3-(5-chlorothiophen-2-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(5-chlorothiophen-2-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine
• CAS No: 2138117-03-8
• MF: C₈H₇ClFN₃S
• MW: 231.677682161331
• CID: 5973927
• PubChem ID: 165716074
• Update Time: 2025-06-25

3-(5-chlorothiophen-2-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chlorothiophen-2-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine
• EN300-1149868
• 2138117-03-8

• Inchi： 1S/C8H7ClFN3S/c1-13-8(11)6(10)7(12-13)4-2-3-5(9)14-4/h2-3H,11H2,1H3
• InChI Key： RUYBCMCSKOOEAN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C(=C(N)N(C)N=2)F)S1

Computed Properties

• Exact Mass: 231.0033243g/mol
• Monoisotopic Mass: 231.0033243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.1Ų

Additional information on 3-(5-chlorothiophen-2-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine

Introduction to 3-(5-chlorothiophen-2-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine (CAS No. 2138117-03-8)

3-(5-chlorothiophen-2-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2138117-03-8, belongs to the pyrazole class of molecules, which are well-documented for their role in drug discovery and development. The presence of both chlorothiophene and fluoro substituents in its structure introduces specific electronic and steric properties that make it a promising candidate for further investigation.

The molecular structure of 3-(5-chlorothiophen-2-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine consists of a pyrazole core substituted with a 5-chlorothiophen-2-yl group at the 3-position and a 4-fluoro group at the 4-position, along with a methyl group at the 1-position. This arrangement confers distinct chemical and biological properties, making it an intriguing subject for medicinal chemists. The chlorothiophene moiety is known to enhance binding affinity to biological targets, while the fluoro substitution can modulate metabolic stability and pharmacokinetic profiles.

In recent years, there has been a growing interest in developing novel therapeutic agents based on pyrazole derivatives due to their versatility and efficacy. The compound 3-(5-chlorothiophen-2-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine has been studied for its potential applications in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial therapies. Its unique structural features suggest that it may interact with multiple biological pathways, making it a valuable scaffold for drug design.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new drugs. The combination of the chlorothiophene and fluoro substituents in its structure may enhance its binding affinity to target proteins, leading to more potent and selective therapeutic effects. Additionally, the presence of a methyl group at the 1-position can influence the compound's solubility and bioavailability, which are critical factors in drug development.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Pyrazole derivatives, in particular, have shown promise in treating a wide range of diseases due to their ability to modulate various biological processes. The compound 3-(5-chlorothiophen-2-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amine is no exception and has been investigated for its potential to interact with enzymes and receptors involved in disease pathways.

The synthesis of 3-(5-chlorothiophen-2-yl)-4-fluoro-1-methyl-1H-pyrazol-5-amime involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the chlorothiophene and fluoro substituents necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, enabling further exploration of its biological activities.

In conclusion, 3-(5-chlorothiophen-2-yid)-4-fluoro-l-methyl-lH-pyrazol-S-amime (CAS No. 2138117-\)03-\8) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it an attractive candidate for further development into novel therapeutic agents. As research continues in this area, it is likely that new insights into its biological activities will emerge, paving the way for innovative treatments for various diseases.